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Compound of Interest

Compound Name: Menazon

Cat. No.: B1195053

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical examination of Menazon, an organophosphate
compound. It details its chemical identity, including its CAS number and a comprehensive list of
synonyms. The document further explores its mechanism of action, toxicological data, and
established analytical methodologies.

Chemical Identity and Synonyms

Menazon, a triazine derivative, is chemically identified as O,0O-Dimethyl S-(4,6-diamino-1,3,5-
triazin-2-yl)methyl phosphorodithioate. Its unique Chemical Abstracts Service (CAS) registry
number is 78-57-9.[1] Over the years, Menazon has been known by a variety of synonyms in
scientific literature and commercial products.
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Synonym Reference
Azidithion [1]
ENT 25,760 [1]
PP175 [1]

R 15,175 [1]
Saiphos [1]
Saphicol [1]
Saphizon [11[2]
Sayfor [1]
Sayfos [1]
Sayphos [1][2]
Syphos [1]
2,4-Diamino-6-

[1]

dimethoxyphosphinothionylthiomethyl-s-triazine

0,0-Dimethyl S-(4,6-diamino-s-triazin-2-
ylmethyl)phosphorodithioate

Phosphorodithioic acid, S-[(4,6-diamino-1,3,5-
triazin-2-yl)methyl] O,O-dimethyl ester

S-(4,6-Diamino-1,3,5-triazin-2-ylmethyl) O,O-

1
dimethyl phosphorodithioate s

Core Mechanism of Action: Acetylcholinesterase
Inhibition

As an organophosphate pesticide, the primary mechanism of action for Menazon is the
inhibition of the enzyme acetylcholinesterase (AChE).[2][3] AChE is critical for the proper

functioning of the nervous system, where it is responsible for the hydrolysis of the
neurotransmitter acetylcholine (ACh) in the synaptic cleft.
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The inhibition of AChE by organophosphates like Menazon is an irreversible process involving
the phosphorylation of a serine hydroxyl group at the active site of the enzyme.[4][5] This
inactivation of AChE leads to an accumulation of acetylcholine in the synapse. The excess
acetylcholine results in the continuous stimulation of both muscarinic and nicotinic receptors,
leading to a state of cholinergic crisis.[5][6] This overstimulation disrupts normal nerve impulse
transmission, which is the basis of its insecticidal activity and also its toxicity to non-target
organisms.[3][5]

Cholinergic Synapse

=== __Hydolyzes

Click to download full resolution via product page

Mechanism of Action of Menazon.

Toxicological Profile

The toxicity of Menazon is primarily attributed to its acetylcholinesterase-inhibiting properties.
The following table summarizes available quantitative toxicological data.

Organism Test Type Value Reference

Rat (female) Acute Oral LD50 1950 mg/kg [7]

Harlequin fish
(Rasbora 48-hour LC50 220 mg/L [1]
heteromorpha)

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1195053?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11587806/
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3188672/
https://www.mdpi.com/1422-0067/23/9/4523
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://www.benchchem.com/product/b1195053?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195053?utm_src=pdf-body
https://www.benchchem.com/product/b1195053?utm_src=pdf-body
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/4120140
https://pubchem.ncbi.nlm.nih.gov/compound/Menazon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Acetylcholinesterase Inhibition Assay (General Protocol)

While a specific protocol for Menazon is not readily available in the reviewed literature, a
general colorimetric method based on Ellman's reagent is commonly used to determine AChE
inhibition by organophosphates.

Principle: The assay measures the activity of AChE by quantifying the production of thiocholine
from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid)
(DTNB, Ellman's reagent) to produce a yellow-colored product (5-thio-2-nitrobenzoate), which
can be measured spectrophotometrically at 412 nm. The presence of an inhibitor, such as
Menazon, will reduce the rate of this color change.

Materials:

Acetylcholinesterase (from a suitable source, e.g., electric eel)

e Menazon (of known concentration)

o Acetylthiocholine iodide (ATCI) - Substrate

o 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's Reagent

e Phosphate buffer (e.g., 0.1 M, pH 8.0)

e 96-well microplate

e Microplate reader

Procedure:

» Reagent Preparation: Prepare stock solutions of Menazon, ATCI, and DTNB in appropriate
solvents and buffers.

e Assay Setup: In a 96-well plate, add the phosphate buffer, DTNB solution, and the AChE
enzyme solution to each well.

« Inhibitor Addition: Add varying concentrations of Menazon to the test wells. Include control
wells with no inhibitor.
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Pre-incubation: Incubate the plate for a defined period (e.g., 15 minutes) at a controlled
temperature (e.g., 37°C) to allow the inhibitor to interact with the enzyme.

Reaction Initiation: Add the substrate (ATCI) to all wells to start the enzymatic reaction.

Measurement: Immediately measure the absorbance at 412 nm in kinetic mode at regular
intervals (e.g., every minute for 10-15 minutes).

Data Analysis: Calculate the rate of reaction for each concentration of Menazon. The
percentage of inhibition can be determined by comparing the reaction rates in the presence
of Menazon to the control. The IC50 value (the concentration of inhibitor that causes 50%
inhibition of the enzyme) can then be calculated.
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Workflow for Acetylcholinesterase Inhibition Assay.
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Residue Analysis in Soil (General QUEChERS-based
Protocol)

A detailed, validated protocol specifically for Menazon in soil is not available in the reviewed
literature. However, a general approach for multi-residue analysis of pesticides in soil often
employs the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed
by chromatographic analysis.[3][9]

Principle: The QUEChERS method is a sample preparation technique that involves a salting-out
liquid-liquid extraction followed by a dispersive solid-phase extraction (d-SPE) for cleanup.

Materials:

e Soil sample

e Acetonitrile

e Anhydrous magnesium sulfate

e Sodium chloride

o Dispersive SPE sorbents (e.g., PSA - primary secondary amine, C18)
¢ Centrifuge and centrifuge tubes

e Gas Chromatograph or Liquid Chromatograph coupled with a Mass Spectrometer (GC-MS
or LC-MS/MS)

Procedure:

o Extraction:
o Weigh a homogenized soil sample into a centrifuge tube.
o Add acetonitrile and shake vigorously.

o Add a salt mixture (e.g., magnesium sulfate and sodium chloride) to induce phase
separation.
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o Centrifuge the sample.

o Cleanup (Dispersive SPE):

o Take an aliquot of the acetonitrile supernatant.

o Transfer it to a d-SPE tube containing anhydrous magnesium sulfate and appropriate
sorbents (e.g., PSA to remove organic acids, C18 for nonpolar interferences).

o Vortex and then centrifuge.

e Analysis:

o The final supernatant is collected and can be directly analyzed by GC-MS or LC-MS/MS
for the quantification of Menazon.
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General Workflow for Menazon Residue Analysis in Soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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